Cas no 166948-49-8 ((aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid)

• Product Name: (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid
• CAS No: 166948-49-8
• MF: C₁₃H₁₃F₂N₃O₃
• MW: 297.257429838181
• CID: 98248
• PubChem ID: 10040259
• Update Time: 2025-07-02

(aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid Chemical and Physical Properties

Names and Identifiers

• (αR,βR)-β-(2,4-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanoic Acid
• (AR,ßR)-ß-(2,4-DIFLUOROPHENYL)-ß-HYDROXY-A-METHYL-1H-1,2,4-TRIAZOLE-1-BUTANOIC ACID
• 1H-1,2,4-Triazole-1-butanoicacid, b-(2,4-difluorophenyl)-b-hydroxy-a-methyl-, (aR,bR)-
• (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanoic acid
• [R-(R*,R*)]-β-(2,4-Difluorophenyl)-β-hydroxy-α-Methyl-1H-1,2,4-triazole-1-butanoic Acid
• (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanoic acid
• (alphaR,betaR)-beta-(2,4-Difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanoic acid
• AR)-
• (
• A-(2,4-Difluorophenyl)-
• (2R ,3 R )-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanoic acid
• DTXSID00434649
• (?R,?R)-?-(2,4-Difluorophenyl)-?-hydroxy-?-methyl-1H-1,2,4-triazole-1-butanoic Acid
• (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid
• AR,
• 1H-1,2,4-Triazole-1-butanoicacid,b-(2,4-difluorophenyl)-b-hydroxy-a-methyl-,(ar,br)-
• A-hydroxy-
• SCHEMBL3368908
• QUOMTGYGYQRSMC-ISVAXAHUSA-N
• (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-[1,2,4]triazol-1-yl-butyric acid
• 166948-49-8
• A-methyl-1H-1,2,4-triazole-1-butanoic Acid

• Inchi： 1S/C13H13F2N3O3/c1-8(12(19)20)13(21,5-18-7-16-6-17-18)10-3-2-9(14)4-11(10)15/h2-4,6-8,21H,5H2,1H3,(H,19,20)/t8-,13+/m0/s1
• InChI Key： QUOMTGYGYQRSMC-ISVAXAHUSA-N
• SMILES： FC1C=C(C=CC=1[C@@](CN1C=NC=N1)([C@H](C(=O)O)C)O)F

Computed Properties

• Exact Mass: 297.09200
• Monoisotopic Mass: 297.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.45
• Melting Point: 212-213 ºC
• PSA: 88.24000
• LogP: 1.16480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid

Comprehensive Overview of (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid (CAS No. 166948-49-8)

The compound (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid (CAS No. 166948-49-8) is a highly specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-triazole core and a difluorophenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its stereochemistry (aR,bR), which plays a critical role in its biological activity and selectivity.

In recent years, the demand for chiral compounds like this one has surged due to their applications in asymmetric synthesis and enantioselective catalysis. The presence of the hydroxy and methyl groups further enhances its versatility, allowing for modifications that can optimize its pharmacokinetic properties. This compound is often explored in the context of enzyme inhibition and receptor binding, making it a valuable tool for studying metabolic pathways and signal transduction mechanisms.

One of the most frequently asked questions about (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid revolves around its synthesis and purification methods. Given its complex structure, achieving high enantiomeric purity is a challenge that requires advanced techniques such as chiral HPLC or enzymatic resolution. These methods are critical for ensuring the compound's efficacy in biological assays and its suitability for further development.

Another hot topic in the scientific community is the potential of fluorinated compounds like this one to address drug resistance. The 2,4-difluorophenyl moiety is known to enhance metabolic stability and bioavailability, which are key factors in the design of next-generation therapeutics. This has led to increased interest in the compound's applications in infectious disease research and oncology, where resistance mechanisms often limit treatment options.

From an industrial perspective, scalability is a major consideration for compounds like (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid. Researchers and manufacturers are keen to develop cost-effective and sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles, such as the use of biocatalysts and flow chemistry, are being explored to meet these goals while maintaining high yields and purity.

In summary, (aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanoic Acid (CAS No. 166948-49-8) represents a fascinating intersection of chemistry and biology. Its unique structural features and potential applications make it a compound of great interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents.